Cas no 1597136-40-7 (2-(3-bromo-2,2-dimethylpropyl)-1,3-difluorobenzene)

2-(3-Bromo-2,2-dimethylpropyl)-1,3-difluorobenzene is a halogenated aromatic compound featuring a brominated tertiary alkyl substituent and difluorinated benzene ring. Its unique structure combines steric hindrance from the 2,2-dimethylpropyl group with the electronic effects of bromine and fluorine, making it a versatile intermediate in organic synthesis. The bromine moiety offers reactivity for cross-coupling reactions, while the difluorobenzene core enhances stability and influences regioselectivity in further functionalization. This compound is particularly useful in pharmaceutical and agrochemical research, where its balanced lipophilicity and structural rigidity can aid in the development of bioactive molecules. High purity grades ensure consistent performance in demanding synthetic applications.
2-(3-bromo-2,2-dimethylpropyl)-1,3-difluorobenzene structure
1597136-40-7 structure
Product Name:2-(3-bromo-2,2-dimethylpropyl)-1,3-difluorobenzene
CAS No:1597136-40-7
MF:C11H13BrF2
MW:263.12172961235
CID:6220742
PubChem ID:114934911
Update Time:2025-10-05

2-(3-bromo-2,2-dimethylpropyl)-1,3-difluorobenzene Chemical and Physical Properties

Names and Identifiers

    • 2-(3-bromo-2,2-dimethylpropyl)-1,3-difluorobenzene
    • 1597136-40-7
    • EN300-1910300
    • Inchi: 1S/C11H13BrF2/c1-11(2,7-12)6-8-9(13)4-3-5-10(8)14/h3-5H,6-7H2,1-2H3
    • InChI Key: MPEBJEUNPQTMTE-UHFFFAOYSA-N
    • SMILES: BrCC(C)(C)CC1C(=CC=CC=1F)F

Computed Properties

  • Exact Mass: 262.01687g/mol
  • Monoisotopic Mass: 262.01687g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 172
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.3
  • Topological Polar Surface Area: 0Ų

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2-(3-bromo-2,2-dimethylpropyl)-1,3-difluorobenzene Related Literature

Additional information on 2-(3-bromo-2,2-dimethylpropyl)-1,3-difluorobenzene

Research Brief on 2-(3-bromo-2,2-dimethylpropyl)-1,3-difluorobenzene (CAS: 1597136-40-7) in Chemical Biology and Pharmaceutical Applications

The compound 2-(3-bromo-2,2-dimethylpropyl)-1,3-difluorobenzene (CAS: 1597136-40-7) has recently garnered attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential applications in drug discovery. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies highlight the role of 2-(3-bromo-2,2-dimethylpropyl)-1,3-difluorobenzene as a versatile intermediate in the synthesis of more complex bioactive molecules. Its brominated and fluorinated aromatic structure makes it a valuable building block for the development of novel pharmaceuticals, particularly in the areas of oncology and neurology. Researchers have employed advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, to further functionalize this compound for targeted applications.

In vitro and in vivo studies have demonstrated promising biological activities associated with derivatives of 2-(3-bromo-2,2-dimethylpropyl)-1,3-difluorobenzene. For instance, certain analogs have shown inhibitory effects on specific kinase enzymes implicated in cancer progression. Additionally, its fluorinated aromatic ring enhances metabolic stability, making it an attractive candidate for further pharmacokinetic optimization.

The compound's mechanism of action is currently under investigation, with preliminary data suggesting interactions with cellular signaling pathways. Molecular docking studies indicate potential binding affinities for proteins involved in inflammatory responses, opening new avenues for anti-inflammatory drug development. However, further validation through structural biology techniques is required to confirm these interactions.

From a safety perspective, recent toxicological assessments of 2-(3-bromo-2,2-dimethylpropyl)-1,3-difluorobenzene have provided valuable insights into its pharmacological profile. While the compound shows acceptable cytotoxicity thresholds in certain cell lines, researchers emphasize the need for comprehensive ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) studies before clinical translation.

Looking forward, the pharmaceutical industry is showing increasing interest in this compound, with several patent applications filed in the past two years covering its synthetic methods and therapeutic applications. The combination of its structural features and demonstrated bioactivity positions 2-(3-bromo-2,2-dimethylpropyl)-1,3-difluorobenzene as a promising scaffold for future drug discovery efforts.

This research brief underscores the importance of continued investigation into 2-(3-bromo-2,2-dimethylpropyl)-1,3-difluorobenzene and its derivatives. As synthetic methodologies advance and biological screening becomes more sophisticated, this compound may serve as a cornerstone for developing novel therapeutic agents addressing unmet medical needs.

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